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Compound Name: 8-Chloro Diclosulam
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Introduction

This document provides detailed application notes and protocols for the use of 8-Chloro
Diclosulam in soybean (Glycine max) research. Diclosulam is a selective, pre-emergence and
early post-emergence herbicide belonging to the triazolopyrimidine sulfonanilide chemical
family.[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS)
enzyme, also known as acetohydroxyacid synthase (AHAS).[2][3] This enzyme is critical for the
biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are
essential for protein synthesis and cell division in plants.[2][3] By inhibiting ALS, diclosulam
effectively halts weed growth, leading to chlorosis, necrosis, and eventual death of susceptible
plants.[2]

The compound N-(2,6-dichlorophenyl)-5-ethoxy-7-fluoro[1][2][4]triazolo[1,5-c]pyrimidine-2-
sulfonamide is the recognized chemical name for diclosulam.[5] The prefix "8-Chloro” in the
topic of this protocol is not standard in the available scientific literature and may refer to a
specific, less common isomer or formulation. The protocols detailed below are based on
research conducted with diclosulam.

These guidelines are intended for researchers, scientists, and professionals in drug
development to ensure standardized and effective application of 8-Chloro Diclosulam in a
research setting.
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Table 1: Recommended Application Rates of Diclosulam

in Soybean Research

Application . .
L Rate (g a.i./ha)  Soil Type Target Weeds Reference
Timing
N Broadleaf weeds
Pre-emergence 12.4 Not Specified [3]
and sedges
N Grassy and
Pre-emergence 18 - 26 Not Specified [2]
broadleaf weeds
Pre-emergence 25-35 Clayey Broadleaf weeds  [5]
Pre-emergence 25.2-75.6 Sandy Broadleaf weeds  [6]
Pre-emergence 35.3 Sandy Broadleaf weeds  [6]
Early Post- -~
11.25-22.5 Not Specified Broadleaf weeds  [3]
emergence

a.i./ha: active ingredient per hectare

Table 2: Soybean Phytotoxicity to Diclosulam

Application

Application o o Days After
Application . Phytotoxicit

Rate (g e Soil Type Treatment Reference

. Timing y (%)

a.i./ha) (DAT)
Pre- Sandy (Low

35.3 _ 20 15 [6]
emergence Rainfall)
Pre- Sandy (High

35.3 . y (Hig 15 [6]
emergence Rainfall)
Pre- No significant »

Upto 70 Clayey Not Specified  [5]
emergence effect
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Table 3: Efficacy of Diclosulam Against Common Weeds

in Soybean

Application L
Weed Common Application  Control
) Rate (g . . Reference
Species Name . Timing Efficacy (%)
a.i./ha)
Amaranthus Slender Pre- »
o 12.4 Not Specified  [3]
viridis Amaranth emergence
Parthenium
: Pre- .
hysterophoru Parthenium 12.4 Not Specified  [3]
emergence
s
Pre- »
Cyperus spp. Nutsedge 12.4 Not Specified  [3]
emergence
Echinochloa ) Pre- N
Jungle Rice 12.4 Not Specified  [3]
colona emergence
Commelina Bengal Pre- »
) 12.4 Not Specified  [3]
benghalensis  Dayflower emergence
Euphorbia Wwild Pre- »
) ) ) 124 Not Specified  [3]
geniculata Poinsettia emergence
Digera False Pre- -
) 12.4 Not Specified  [3]
arvensis Amaranth emergence
Acalypha Pre- .
Copperleaf 12.4 Not Specified  [3]
spp. emergence
] Grassy and Pre- ]
Various 22 and 26 High [2]
Broadleaf emergence

Experimental Protocols
Protocol for Pre-emergence Application of 8-Chloro
Diclosulam in Soybean Field Trials
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Objective: To evaluate the efficacy and selectivity of pre-emergence application of 8-Chloro
Diclosulam for weed control in soybean.

Materials:

e 8-Chloro Diclosulam formulation (e.g., 84% Water Dispersible Granules - WDG)

e Soybean seeds (specify cultivar)

o Calibrated research plot sprayer with appropriate nozzles (e.qg., flat fan)

e Personal Protective Equipment (PPE): gloves, goggles, lab coat

» Plot markers

o Weed and soybean assessment tools (quadrats, rulers, scales)

Experimental Design:

» Randomized Complete Block Design (RCBD) with a minimum of four replications.

o Plot size: To be determined based on research objectives, but a common size is 3m x 5m.

e Treatments:

[e]

Untreated weedy check

[e]

Weed-free check (manual weeding)

o

8-Chloro Diclosulam at various rates (e.g., 18, 22, 26, 35 g a.i./ha)[2][5]
o Commercial standard herbicide for comparison.
Procedure:

» Site Preparation: Prepare the experimental field with uniform tillage and fertility according to
local agronomic practices for soybean cultivation.

e Soybean Sowing: Sow soybean seeds at a uniform depth and density across all plots.
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» Herbicide Application:
o Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 200-400 L/ha).

o Prepare the spray solution for each treatment by accurately weighing the 8-Chloro
Diclosulam formulation and dissolving it in a known volume of water.

o Apply the treatments within 2-3 days of sowing, before soybean or weed emergence.[1]
Ensure uniform coverage of the soil surface.

o Data Collection:

o Weed Control Efficacy: At 15, 30, and 60 days after treatment (DAT), assess weed control
using one or more of the following methods:

» Visual rating on a scale of 0-100% (O = no control, 100 = complete control).
= Weed density (counts per unit area, e.g., 0.25 m? quadrat).
» Weed biomass (dry weight per unit area).

o Soybean Phytotoxicity: At 7, 14, and 21 DAT, visually assess soybean injury on a scale of
0-100% (0 = no injury, 100 = plant death).

o Soybean Growth and Yield: At appropriate growth stages, measure plant height, number
of nodules per plant, and at harvest, determine grain yield and 100-seed weight.

Protocol for Early Post-emergence Application of 8-
Chloro Diclosulam in Soybean Field Trials

Objective: To evaluate the efficacy of early post-emergence application of 8-Chloro
Diclosulam for weed control in soybean.

Materials: Same as for the pre-emergence protocol.
Experimental Design: Same as for the pre-emergence protocol.

Procedure:
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+ Site Preparation and Sowing: Follow steps 1 and 2 of the pre-emergence protocol.
« Herbicide Application:

o Apply treatments when weeds are at the 2-3 leaf stage and soybeans are at the V2-V3
growth stage.[1]

o Follow the same sprayer calibration and solution preparation steps as in the pre-
emergence protocol.

o Data Collection: Follow step 4 of the pre-emergence protocol.

Mandatory Visualizations

Pre-Application Phase Application Phase

Site Preparation
(Tillage, Fertilization)

Sprayer Calibration

Soybean Sowing Herbicide Solution Preparation

Pre-emergence or
Early Post-emergence Application

Post-Application Phase

Data Collection
(Efficacy, Phytotoxicity, Yield)

Data Analysis
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Caption: Experimental workflow for 8-Chloro Diclosulam application in soybean research.
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Caption: Diclosulam inhibits the ALS enzyme in the branched-chain amino acid synthesis
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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